Cas no 1361666-62-7 (3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine)

• Product Name: 3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine
• CAS No: 1361666-62-7
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4966858
• Update Time: 2025-10-28

3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine

• Inchi： 1S/C18H9Cl6NO/c1-26-18-8(14-10(19)2-4-12(21)16(14)23)6-25-7-9(18)15-11(20)3-5-13(22)17(15)24/h2-7H,1H3
• InChI Key： DCJTZUHPMPESMT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC=C(C2C(=CC=C(C=2Cl)Cl)Cl)C=1OC)Cl)Cl

Computed Properties

• Exact Mass: 466.878580 g/mol
• Monoisotopic Mass: 464.881530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 22.1
• Molecular Weight: 468.0

Additional information on 3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine

3,5-Bis(2,3,6-Trichlorophenyl)-4-Methoxypyridine: A Comprehensive Overview

The compound 3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine, with the CAS number 1361666-62-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in various industries. The molecule consists of a pyridine ring substituted with two trichlorophenyl groups at positions 3 and 5, and a methoxy group at position 4. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development.

Recent studies have highlighted the importance of 3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine in the development of advanced materials. Researchers have explored its role as a building block in the synthesis of novel heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The compound's ability to undergo various types of chemical reactions, such as nucleophilic aromatic substitution and coupling reactions, has made it a versatile precursor in organic synthesis.

In terms of its physical properties, 3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine exhibits high thermal stability and excellent solubility in organic solvents. These characteristics make it suitable for use in high-temperature applications and as a component in formulations requiring precise solubility profiles. Additionally, the compound's electronic properties have been studied extensively, revealing its potential as an electron-deficient aromatic system. This property is particularly advantageous in applications involving electron transfer processes.

The synthesis of 3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine typically involves multi-step organic synthesis strategies. One common approach involves the Friedel-Crafts alkylation or acylation of pyridine derivatives followed by subsequent substitution reactions to introduce the trichlorophenyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the final product.

The application of 3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine extends beyond traditional chemical synthesis. It has been explored as a ligand in transition metal-catalyzed reactions and as a component in advanced polymer materials. In particular, its role in enhancing the mechanical properties of polymers has been a focal point of recent research efforts. By incorporating this compound into polymer matrices through techniques such as melt blending or solution casting, scientists have achieved improved tensile strength and thermal resistance.

In conclusion, 3,5-Bis(2,3,6-trichlorophenyl)-4-methoxypyridine is a versatile and intriguing compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its capabilities and uses,
this compound is poised to play an increasingly important role in both academic research and industrial applications.